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Compound of Interest

Compound Name: 6-Methylhydroxyangolensate

Cat. No.: B602816

Initial investigations into the therapeutic potential of 6-Methylhydroxyangolensate, a naturally
occurring limonoid, have revealed a narrow yet specific area of bioactivity. Currently, the
primary documented application for this compound is in the realm of antimalarial research,
though its efficacy has been characterized as modest.

Extracted from the plant Khaya grandifoliola, 6-Methylhydroxyangolensate has been
subjected to in vitro screening to assess its activity against parasitic protozoa.[1] While these
preliminary studies offer a starting point for understanding the compound's biological effects, a
comprehensive body of research detailing its broader therapeutic applications, mechanisms of
action, and involvement in cellular signaling pathways is not yet available in the public domain.

Limited Efficacy in Antimalarial Screening

The principal quantitative data available for 6-Methylhydroxyangolensate pertains to its
antimalarial properties. An in vitro study determined its half-maximal inhibitory concentration
(IC50) against the W2/Indochina clone of Plasmodium falciparum, the parasite responsible for

the most severe form of malaria in humans.

Parameter Value Target Organism Assay Type

Plasmodium
IC50 21.59 pg/mL falciparum
(W2/Indochina clone)

In vitro antimalarial

activity assay
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Table 1: In Vitro Antimalarial Activity of 6-Methylhydroxyangolensate. This table summarizes
the reported inhibitory concentration of 6-Methylhydroxyangolensate against a specific strain
of the malaria parasite.[1]

This IC50 value suggests that 6-Methylhydroxyangolensate possesses low antimalarial
activity in a laboratory setting.[1] Further research would be necessary to enhance its potency
or to explore potential synergistic effects with other antimalarial agents.

Experimental Protocols: A Need for Further
Elucidation

Detailed experimental protocols for the synthesis or extraction of 6-
Methylhydroxyangolensate, as well as comprehensive methodologies for its biological
evaluation, are not extensively documented in the available scientific literature. The primary
available information points to its origin as a natural product isolated from Khaya grandifoliola.
[1] The standard procedures for natural product extraction would likely involve solvent
extraction and chromatographic separation, though specific details for this compound are not
provided.

Signaling Pathways and Mechanism of Action:
Uncharted Territory

At present, there is no available research that elucidates the specific signaling pathways
modulated by 6-Methylhydroxyangolensate or its precise mechanism of action.
Understanding how this compound interacts with cellular targets is a critical next step in
determining its potential for therapeutic development. Future research in this area would be
invaluable for uncovering any novel biological activities beyond its observed antimalarial
effects.

To visualize the current state of knowledge, the following diagram illustrates the singular known
biological aspect of 6-Methylhydroxyangolensate.

6-Methylhydroxyangolensate w»@nhibition of Parasite Growth Acts on Plasmodium falciparum
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Figure 1: Known Biological Activity of 6-Methylhydroxyangolensate.

In conclusion, while 6-Methylhydroxyangolensate has been identified and subjected to initial
biological screening, it remains a compound in the nascent stages of therapeutic exploration.
The existing data points to a potential, albeit weak, antimalarial effect. A significant body of
further research is required to fully characterize its pharmacological profile, including its
mechanism of action, potential for other therapeutic applications, and its safety and efficacy in
preclinical and clinical studies. For researchers and drug development professionals, 6-
Methylhydroxyangolensate represents a largely unexplored molecule with the potential for
novel discoveries, contingent on dedicated and in-depth scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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